Cas no 946362-38-5 (1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946362-38-5
• MF: C₂₁H₁₉ClN₂O₃
• MW: 382.840164422989
• CID: 5504345
• Update Time: 2025-10-18

1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(2-chlorophenyl)methyl]-1,6-dihydro-N-(2-methoxy-5-methylphenyl)-6-oxo-
• 1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H19ClN2O3/c1-14-7-9-19(27-2)18(11-14)23-21(26)16-8-10-20(25)24(13-16)12-15-5-3-4-6-17(15)22/h3-11,13H,12H2,1-2H3,(H,23,26)
• InChI Key： HSEIYELZZREVNG-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2Cl)C(=O)C=CC=1C(NC1=CC(C)=CC=C1OC)=O

Additional information on 1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Research Brief on 1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 946362-38-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific pathways involved in disease progression. One such compound, 1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 946362-38-5), has emerged as a promising candidate due to its unique structural and functional properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The compound, with the CAS number 946362-38-5, belongs to the class of dihydropyridine derivatives, which are known for their diverse pharmacological activities. Recent studies have demonstrated its efficacy as a selective inhibitor of certain kinase enzymes, which play a critical role in cellular signaling pathways associated with inflammation and cancer. The structural features of this compound, including the chlorophenyl and methoxyphenyl groups, contribute to its high binding affinity and specificity toward target proteins.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide. The study reported a high-yield synthetic route that ensures reproducibility and scalability, which is crucial for further preclinical and clinical development. The compound exhibited potent inhibitory activity against a panel of kinases, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for drug development.

Further mechanistic studies have elucidated the compound's mode of action. It was found to competitively inhibit the ATP-binding site of target kinases, thereby disrupting downstream signaling cascades. In vitro assays using cancer cell lines revealed significant anti-proliferative effects, particularly in cells with dysregulated kinase activity. Additionally, the compound showed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, as evidenced by preclinical animal studies.

The therapeutic potential of 1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide extends beyond oncology. Recent findings suggest its applicability in treating inflammatory diseases, such as rheumatoid arthritis and autoimmune disorders, where kinase signaling pathways are implicated. A study in the European Journal of Pharmacology highlighted its ability to suppress pro-inflammatory cytokine production in immune cells, further supporting its broad-spectrum utility.

Despite these promising results, challenges remain in the development of this compound. Issues such as off-target effects and potential toxicity need to be addressed through rigorous preclinical testing. However, the current body of research underscores the compound's potential as a versatile therapeutic agent. Future studies should focus on optimizing its selectivity and safety profile, as well as exploring its efficacy in combination therapies.

In conclusion, 1-(2-chlorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 946362-38-5) represents a significant advancement in the field of kinase inhibitors. Its unique structural attributes, potent biological activity, and promising pharmacokinetic properties make it a compelling candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.